Delavayine A
Overview
Description
Delavayine A is a natural product found in Incarvillea delavayi with data available.
Scientific Research Applications
1. Antinociceptive Properties
Delavayine A has been studied for its antinociceptive properties. Nakamura, Kido, Kinjo, and Nohara (2000) evaluated its effects in an acetic acid-induced writhing test in mice. Their research indicated that delavayine A, a novel monoterpene alkaloid, showed significant antinociceptive activity when administered subcutaneously (Nakamura et al., 2000).
2. Cytotoxic and Antimicrobial Activities
Delavayine A has also been investigated for its cytotoxic and antimicrobial activities. In a study by Shinde et al. (2016), the compound demonstrated moderate cytotoxic activity against cancer cell lines and showed activity against Gram-positive bacteria (Shinde et al., 2016).
3. Anti-Inflammatory Effects
Research by Xie et al. (2018) explored delavayine A's potential in suppressing inflammatory responses. Their findings showed that delavayine A significantly reduced pro-inflammatory mediators in lipopolysaccharide (LPS)-induced microglial cells, hinting at its potential for treating inflammation-related conditions (Xie et al., 2018).
4. Cancer Research
In another study, Zhang et al. (2016) isolated delavatine A, a structurally unusual alkaloid from Incarvillea delavayi, showing considerable cytotoxicity against several cancer cell lines (Zhang et al., 2016).
properties
Product Name |
Delavayine A |
|---|---|
Molecular Formula |
C19H28NO2+ |
Molecular Weight |
302.4 g/mol |
IUPAC Name |
[(4S,4aS,7S,7aS)-2,2,4-trimethyl-1,3,4,4a,5,6,7,7a-octahydrocyclopenta[c]pyridin-2-ium-7-yl]methyl benzoate |
InChI |
InChI=1S/C19H28NO2/c1-14-11-20(2,3)12-18-16(9-10-17(14)18)13-22-19(21)15-7-5-4-6-8-15/h4-8,14,16-18H,9-13H2,1-3H3/q+1/t14-,16-,17+,18-/m1/s1 |
InChI Key |
WIZMGHKBJJVAEH-NRSFXHEJSA-N |
Isomeric SMILES |
C[C@@H]1C[N+](C[C@H]2[C@H]1CC[C@@H]2COC(=O)C3=CC=CC=C3)(C)C |
Canonical SMILES |
CC1C[N+](CC2C1CCC2COC(=O)C3=CC=CC=C3)(C)C |
synonyms |
delavayine A delavayine-A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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